Ethyl 3-(3-hydroxyphenyl)-2-methylpropanoate

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: ethyl 3-(3-hydroxyphenyl)-2-methylpropanoate
• InChI: InChI=1S/C12H16O3/c1-3-15-12(14)9(2)7-10-5-4-6-11(13)8-10/h4-6,8-9,13H,3,7H2,1-2H3
• InChI Key: CFAFRJZREDJECW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)CC1=CC(=CC=C1)O

Description

Ethyl 3-(3-hydroxyphenyl)-2-methylpropanoate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl (2R)-3-(3-hydroxyphenyl)-2-methylpropanoate (62) and methyl (2S)-3-(3-hydroxyphenyl)-2-methylpropanoate (63). Racemic ethyl 3-(3-hydroxyphenyl)-2-methylpropanoate 62.C (0.40 g) was separated by ChiralPak OJ-H column, eluted with 10% isopropanol in hexane to give the separated enantiomers; (R)-ethyl 3-(3-hydroxyphenyl)-2-methylpropanoate and (S)-ethyl 3-(3-hydroxyphenyl)-2-methylpropanoate 62 and 63. MS ESI (pos.) m/e: 209.1 (M+H)+.